Cas no 885267-53-8 (3-{4-(3,4-Dichlorobenzyl)oxy-3-nitrophenyl}acrylic acid)

3-{4-(3,4-Dichlorobenzyl)oxy-3-nitrophenyl}acrylic acid is a specialized organic compound featuring a phenylacrylic acid backbone substituted with a 3,4-dichlorobenzyloxy group and a nitro moiety at the 3-position. This structure imparts unique electronic and steric properties, making it valuable in synthetic chemistry and pharmaceutical research. The presence of electron-withdrawing groups enhances reactivity in conjugate addition and cyclization reactions, while the acrylic acid functionality allows for further derivatization. Its well-defined molecular architecture is advantageous for studying structure-activity relationships in medicinal chemistry. The compound’s purity and stability under controlled conditions ensure reliable performance in experimental applications.
3-{4-(3,4-Dichlorobenzyl)oxy-3-nitrophenyl}acrylic acid structure
885267-53-8 structure
Product Name:3-{4-(3,4-Dichlorobenzyl)oxy-3-nitrophenyl}acrylic acid
CAS No:885267-53-8
MF:C16H11Cl2NO5
MW:368.168242692947
MDL:MFCD07021303
CID:3031107
PubChem ID:24213875
Update Time:2025-06-13

3-{4-(3,4-Dichlorobenzyl)oxy-3-nitrophenyl}acrylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-[(3,4-DICHLOROBENZYL)OXY]-3-NITROPHENYL)ACRYLIC ACID
    • 4-(3,4-DICHLOROBENZYLOXY)-3-NITROCINNAMIC ACID
    • (E)-3-(4-((3,4-dichlorobenzyl)oxy)-3-nitrophenyl)acrylic acid
    • MFCD07021303
    • AKOS005073007
    • 3-{4-[(3,4-dichlorobenzyl)oxy]-3-nitrophenyl}acrylic acid
    • (E)-3-[4-[(3,4-dichlorophenyl)methoxy]-3-nitrophenyl]prop-2-enoic acid
    • (2E)-3-{4-[(3,4-dichlorophenyl)methoxy]-3-nitrophenyl}prop-2-enoic acid
    • JS-172C
    • 3-{4-[(3,4-dichlorobenzyl)oxy]-3-nitrophenyl}acrylicacid
    • 885267-53-8
    • 3-{4-(3,4-Dichlorobenzyl)oxy-3-nitrophenyl}acrylic acid
    • MDL: MFCD07021303
    • Inchi: 1S/C16H11Cl2NO5/c17-12-4-1-11(7-13(12)18)9-24-15-5-2-10(3-6-16(20)21)8-14(15)19(22)23/h1-8H,9H2,(H,20,21)/b6-3+
    • InChI Key: LAMJOEWYKPPTAJ-ZZXKWVIFSA-N
    • SMILES: ClC1=C(C=CC(=C1)COC1C=CC(/C=C/C(=O)O)=CC=1[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 367.0014278g/mol
  • Monoisotopic Mass: 367.0014278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 92.4Ų

3-{4-(3,4-Dichlorobenzyl)oxy-3-nitrophenyl}acrylic acid Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-{4-(3,4-Dichlorobenzyl)oxy-3-nitrophenyl}acrylic acid Pricemore >>

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Additional information on 3-{4-(3,4-Dichlorobenzyl)oxy-3-nitrophenyl}acrylic acid

Comprehensive Overview of 3-{4-(3,4-Dichlorobenzyl)oxy-3-nitrophenyl}acrylic acid (CAS No. 885267-53-8)

3-{4-(3,4-Dichlorobenzyl)oxy-3-nitrophenyl}acrylic acid (CAS No. 885267-53-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. This compound, characterized by its dichlorobenzyl and nitrophenyl moieties, exhibits potential applications in drug development, particularly as an intermediate for bioactive molecules. Researchers are increasingly exploring its role in modulating enzymatic activity and its potential as a precursor for acrylic acid derivatives with enhanced biological activity.

The molecular structure of 3-{4-(3,4-Dichlorobenzyl)oxy-3-nitrophenyl}acrylic acid combines a phenylacrylic acid backbone with 3,4-dichlorobenzyl and nitro functional groups, which contribute to its electrophilic and hydrophobic properties. These features make it a candidate for studies in structure-activity relationships (SAR) and medicinal chemistry. Recent trends in scientific literature highlight its relevance in designing small-molecule inhibitors for therapeutic targets, aligning with the growing demand for precision medicine and targeted therapies.

In the context of green chemistry, researchers are investigating sustainable synthesis routes for CAS No. 885267-53-8 to minimize environmental impact. This aligns with global initiatives to reduce hazardous waste in chemical manufacturing. The compound’s nitrophenyl group also makes it a subject of interest in photodynamic therapy research, where light-activated compounds are explored for medical applications. Such interdisciplinary applications underscore its versatility beyond traditional organic synthesis.

From an industrial perspective, 3-{4-(3,4-Dichlorobenzyl)oxy-3-nitrophenyl}acrylic acid is often discussed in forums focusing on high-value chemical intermediates. Its potential use in polymer chemistry—particularly in creating functionalized monomers—has been noted in patent filings. Additionally, its electron-withdrawing properties are leveraged in materials science for designing advanced coatings and adhesives, addressing the demand for high-performance materials in aerospace and electronics.

Analytical challenges associated with CAS No. 885267-53-8, such as purity assessment and stability under varying conditions, are frequently addressed in chromatography and spectroscopy studies. The compound’s UV-visible absorption characteristics, attributed to its nitroaromatic component, facilitate its detection in complex matrices. This property is particularly valuable in environmental monitoring and pharmaceutical quality control, where trace analysis is critical.

Emerging discussions in computational chemistry have utilized molecular docking simulations to predict the binding affinity of 3-{4-(3,4-Dichlorobenzyl)oxy-3-nitrophenyl}acrylic acid with biological targets. Such in silico approaches accelerate drug discovery by identifying potential lead compounds early in development. This aligns with the broader adoption of AI-driven drug design, a hot topic in both academic and industrial research.

In summary, 3-{4-(3,4-Dichlorobenzyl)oxy-3-nitrophenyl}acrylic acid (CAS No. 885267-53-8) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its structural complexity and functional diversity continue to inspire innovative research, making it a compound of enduring scientific and industrial relevance.

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